Cas no 1806533-22-1 (2-Iodo-3-(trifluoromethyl)pyridine-4-sulfonamide)

• Product Name: 2-Iodo-3-(trifluoromethyl)pyridine-4-sulfonamide
• CAS No: 1806533-22-1
• MF: C₆H₄F₃IN₂O₂S
• MW: 352.072842597961
• CID: 4907956
• Update Time: 2025-06-27

2-Iodo-3-(trifluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(trifluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C6H4F3IN2O2S/c7-6(8,9)4-3(15(11,13)14)1-2-12-5(4)10/h1-2H,(H2,11,13,14)
• InChI Key： LBURGVCMBLYBNE-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C=CN=1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 1
• Topological Polar Surface Area: 81.4

Additional information on 2-Iodo-3-(trifluoromethyl)pyridine-4-sulfonamide

Professional Introduction to 2-Iodo-3-(trifluoromethyl)pyridine-4-sulfonamide (CAS No. 1806533-22-1)

2-Iodo-3-(trifluoromethyl)pyridine-4-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the CAS number 1806533-22-1, is characterized by its unique structural features, which include an iodo substituent at the 2-position, a trifluoromethyl group at the 3-position, and a sulfonamide moiety at the 4-position of the pyridine ring. These structural elements contribute to its distinct chemical properties and make it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong> trifluoromethyl group is particularly noteworthy as it is widely recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made compounds containing trifluoromethyl groups highly sought after in medicinal chemistry. The presence of the iodo substituent further adds to the compound's utility, as iodine can be readily functionalized through various cross-coupling reactions, allowing for the introduction of additional functional groups and the construction of more complex molecular architectures.

The< strong> sulfonamide functionality is another key aspect of this compound, as sulfonamides are known for their broad spectrum of biological activities. They have been extensively studied for their roles as antimicrobial agents, anti-inflammatory drugs, and kinase inhibitors. The combination of these three distinct moieties—iodo, trifluoromethyl, and sulfonamide—makes 2-Iodo-3-(trifluoromethyl)pyridine-4-sulfonamide a versatile building block for the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including cancer, infectious diseases, and neurological disorders. The compound 2-Iodo-3-(trifluoromethyl)pyridine-4-sulfonamide has emerged as a promising candidate in this context due to its unique structural properties. For instance, studies have shown that derivatives of this compound exhibit potent activity against certain types of cancer cells by inhibiting specific signaling pathways involved in tumor growth and progression.

One particularly intriguing application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases with small molecule inhibitors, it is possible to modulate these signaling pathways and restore normal cellular function. The< strong> iodo substituent in 2-Iodo-3-(trifluoromethyl)pyridine-4-sulfonamide allows for facile introduction of additional functional groups through cross-coupling reactions such as Suzuki-Miyaura coupling, which can be used to generate highly specific kinase inhibitors.

Furthermore, the< strong> trifluoromethyl group contributes to the metabolic stability of drug candidates by resisting oxidative degradation. This property is particularly important for drugs that need to be administered orally and undergo extensive metabolism in the liver. By incorporating a trifluoromethyl group into a drug molecule, researchers can improve its bioavailability and prolong its duration of action.

The< strong> sulfonamide moiety also contributes to the biological activity of this compound by forming hydrogen bonds with biological targets. Hydrogen bonding is a critical interaction in many biological processes, and by designing molecules that can form stable hydrogen bonds with their targets, researchers can enhance their binding affinity and efficacy. The sulfonamide group in 2-Iodo-3-(trifluoromethyl)pyridine-4-sulfonamide is well-positioned to engage in such interactions, making it an attractive scaffold for drug discovery.

In addition to its potential applications in oncology and kinase inhibition, this compound has also shown promise in other therapeutic areas. For example, studies have demonstrated that derivatives of this compound exhibit antimicrobial activity against certain bacteria and fungi. This property is particularly relevant given the growing problem of antibiotic resistance, where new antimicrobial agents are urgently needed.

The synthesis of 2-Iodo-3-(trifluoromethyl)pyridine-4-sulfonamide involves several key steps that highlight its complexity and synthetic challenge. The introduction of the iodo substituent typically involves halogenation reactions using reagents such as N-bromosuccinimide (NBS) or iodine monochloride (ICl). The subsequent installation of the trifluoromethyl group can be achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods using reagents such as Selectfluor or DAST (diethylaminosulfur trifluoride). Finally, the sulfonamide group is introduced through nucleophilic substitution reactions or condensation reactions with appropriate sulfonic acid derivatives.

The synthetic route to this compound also underscores its versatility as a building block for more complex molecules. By strategically modifying different functional groups on the pyridine ring, researchers can generate a wide range of derivatives with tailored biological activities. This flexibility makes 2-Iodo-3-(trifluoromethyl)pyridine-4-sulfonamide an invaluable tool in medicinal chemistry.

In conclusion, 2-Iodo-3-(trifluoromethyl)pyridine-4-sulfonamide (CAS No. 1806533-22-1) is a highly promising chemical entity with significant potential in pharmaceutical research and development. Its unique structural features—combining an iodo substituent, a trifluoromethyl group, and a sulfonamide moiety—make it a versatile intermediate for synthesizing biologically active molecules. Recent studies have highlighted its utility in developing kinase inhibitors and antimicrobial agents, among other applications. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like 2-Iodo-3-(trifluoromethyl)pyridine-4-sulfonamide will undoubtedly play a crucial role in advancing drug discovery efforts worldwide.